Mettl3-IN-7

• Molecular Formula: C16H14N4O6S2
• Molecular Weight: 422.4 g/mol
• InChI: InChI=1S/C16H14N4O6S2/c21-11(5-9-13(23)19-15(25)27-9)17-7-2-1-3-8(4-7)18-12(22)6-10-14(24)20-16(26)28-10/h1-4,9-10H,5-6H2,(H,17,21)(H,18,22)(H,19,23,25)(H,20,24,26)/t9-,10-/m1/s1
• InChIKey: VVJGPLGLUAQUKZ-NXEZZACHSA-N

Mettl3-IN-7 (F039-0002) – IBD-Validated METTL3 Inhibitor

Mettl3-IN-7, also designated F039-0002, is a small-molecule inhibitor of the RNA N6-methyladenosine (m6A) methyltransferase METTL3 [1]. It was co-developed alongside a sister compound, 7460-0250, and both have been shown to bind tightly to the METTL3 catalytic pocket, blocking S-adenosylmethionine (SAM)-dependent methylation [2]. Unlike many METTL3 inhibitors developed primarily for oncology, Mettl3-IN-7 has undergone specialized in vivo validation in a dextran sulfate sodium (DSS)-induced colitis model, significantly ameliorating intestinal inflammation by reprogramming macrophage glucose metabolism through the YTHDF3/phosphoglycolate phosphatase (PGP) axis . This positions Mettl3-IN-7 as a differentiated chemical probe for immunology-focused epitranscriptomic research, particularly for macrophage-driven inflammatory diseases .

✓ Colitis model-response context (DSS-induced)

✓ Macrophage glucose metabolism reprogramming pathway

✓ Differentiated from oncology-optimized METTL3 inhibitors

• [1] Yin H, Ju Z, Zhang X, Zuo W, Yang Y, Zheng M, et al. Inhibition of METTL3 in macrophages provides protection against intestinal inflammation. Cellular & Molecular Immunology. 2024;21(6):589-603. PMID: 38649449. View Source
• [2] Roles of METTL3 and NLRP3 in pyroptosis and prospects in SCIRI. Frontiers in Cell and Developmental Biology. 2025. View Source

Mettl3-IN-7: Why Substitution Fails

Although multiple METTL3 inhibitors share a common nominal target, their functional selectivity profiles, disease-model validation, and biological contexts of activity diverge substantially [1]. Compounds such as STM2457 (IC50 16.9 nM) and UZH2 (IC50 5 nM) have been optimized for acute myeloid leukemia (AML) models, while METTL3-IN-11 (IC50 45.31 nM) is profiled against a broad methyltransferase selectivity panel. In contrast, Mettl3-IN-7 has been specifically validated in a macrophage-driven colitis model, demonstrating a mechanism-dependent effect on glucose metabolism reprogramming via the YTHDF3-PGP axis that is not documented for the majority of in-class compounds [2]. Substituting Mettl3-IN-7 with a higher-potency compound optimized for oncology may fail to recapitulate its immunomodulatory and metabolic reprogramming effects in colitis models, leading to inconsistent experimental outcomes.

Mettl3-IN-7 (F039-0002)

• DSS-colitis model validation
• Macrophage glucose metabolism reprogramming

Oncology METTL3 inhibitors (STM2457, UZH2)

• AML xenograft model validation
• Leukemogenic mRNA m6A reduction mechanism

Colitis model-response context may not transfer across disease paradigms; substitution may lead to inconsistent experimental outcomes.

• [1] Yin H, Ju Z, Zhang X, Zuo W, Yang Y, Zheng M, et al. Inhibition of METTL3 in macrophages provides protection against intestinal inflammation. Cellular & Molecular Immunology. 2024;21(6):589-603. PMID: 38649449. View Source
• [2] Roles of METTL3 and NLRP3 in pyroptosis and prospects in SCIRI. Frontiers in Cell and Developmental Biology. 2025. View Source

Mettl3-IN-7 Differentiation Guide

DSS-Colitis Validation vs. Oncology METTL3 Inhibitors

Mettl3-IN-7 has been directly validated in a DSS-induced colitis mouse model, where it strongly ameliorated intestinal inflammation [1]. The sister compound 7460-0250 was also tested head-to-head in the same model . In contrast, STM2457 and UZH2 are validated primarily in acute myeloid leukemia xenograft models and have no published colitis efficacy data [2] [3]. This represents a disease-context differentiation rather than a potency differentiation. The mechanistic basis—macrophage glucose metabolism reprogramming through the YTHDF3-PGP axis—has been specifically demonstrated for F039-0002 and 7460-0250 but is not reported for STM2457 or UZH2 [4].

Disease Model Validation

Head-to-head context

Target: colitis model response; Comparator: AML models only

Supports colitis research model selection

No direct colitis comparator data available

Evidence Dimension	Disease Model in vivo Efficacy Validation
Target Compound Data	Mettl3-IN-7 (F039-0002): Significantly ameliorated DSS-induced colitis in mice. Mechanism: YTHDF3-mediated PGP expression leading to glucose metabolism reprogramming and Th1 cell suppression [1].
Comparator Or Baseline	STM2457: Validated in AML models (MOLM-13 cells, xenograft); UZH2: Validated in AML cells (MOLM-13, EC50 = 0.85 µM cellular activity) [2] [3]. Neither compound has published efficacy data in DSS-colitis models.
Quantified Difference	Not directly quantifiable in potency terms; the difference is in validated disease context (IBD vs. AML). No head-to-head colitis study exists.
Conditions	Mettl3-IN-7: DSS-induced colitis mouse model [1]; STM2457: AML cell lines and xenografts [2]; UZH2: AML cell lines [3].

Why This Matters

For researchers studying macrophage-driven intestinal inflammation or IBD, Mettl3-IN-7 offers a disease-model-validated compound, eliminating the risk of unverified in vivo activity in colitis models associated with using AML-optimized METTL3 inhibitors.

• [1] Yin H, Ju Z, Zhang X, Zuo W, Yang Y, Zheng M, et al. Inhibition of METTL3 in macrophages provides protection against intestinal inflammation. Cellular & Molecular Immunology. 2024;21(6):589-603. PMID: 38649449. View Source
• [2] Yankova E, Blackaby W, Albertella M, Rak J, De Braekeleer E, Tsagkogeorga G, et al. Small-molecule inhibition of METTL3 as a strategy against myeloid leukaemia. Nature. 2021;593(7860):597-601. STM2457 IC50 = 16.9 nM. View Source
• [3] Dolbois A, Bedi RK, Bochenkova E, Müller A, Moroz-Omori EV, Huang D, et al. 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry. 2021;64(17):12738-12760. UZH2 IC50 = 5 nM. View Source
• [4] Roles of METTL3 and NLRP3 in pyroptosis and prospects in SCIRI. Frontiers in Cell and Developmental Biology. 2025. View Source

Macrophage Metabolic Reprogramming vs. Catalytic Inhibition

Mettl3-IN-7 (F039-0002) exerts its anti-inflammatory effects through a specific downstream mechanism: METTL3 inhibition increases YTHDF3-mediated expression of phosphoglycolate phosphatase (PGP), resulting in glucose metabolism reprogramming and suppression of CD4+ Th1 cell differentiation [1]. This mechanism has been experimentally validated for both F039-0002 and 7460-0250 [2]. For comparators such as STM2457 and UZH2, the primary mechanism is described as reduction of global m6A levels on key leukemogenic mRNAs (e.g., c-MYC, BCL2, SP1) leading to apoptosis and differentiation blockade in AML [3] [4]. There is no published evidence that STM2457 or UZH2 induces PGP upregulation or macrophage glucose metabolism reprogramming in colitis models.

Downstream Mechanism

Reported

YTHDF3-PGP axis vs. global m6A reduction on leukemogenic mRNAs

Mechanism context may differ across disease models

PGP-mediated immunometabolism not reported for STM2457/UZH2

Evidence Dimension	Downstream Mechanism of Action (MOA) Specificity
Target Compound Data	Mettl3-IN-7 (F039-0002): METTL3 inhibition → YTHDF3-mediated PGP upregulation → glucose metabolism reprogramming (glycolysis modulation) → Th1 cell suppression [1].
Comparator Or Baseline	STM2457/UZH2: METTL3 inhibition → global m6A reduction on leukemogenic mRNAs (c-MYC, BCL2, SP1) → apoptosis, cell cycle arrest, and differentiation in AML cells [3] [4]. No PGP-mediated metabolic reprogramming reported.
Quantified Difference	No direct quantitative comparison available. The measured outcome difference is qualitative: colitis amelioration vs. AML tumor growth inhibition.
Conditions	Mettl3-IN-7: Macrophage cell lines and DSS-colitis mouse models [1]; STM2457: AML cell lines (MOLM-13, HL-60) [3]; UZH2: MOLM-13 cells [4].

Why This Matters

Procurement of Mettl3-IN-7 ensures access to a compound with a defined, disease-relevant mechanism in macrophage immunometabolism. Using oncology-biased METTL3 inhibitors may fail to engage this specific pathway in immunological contexts, leading to negative or ambiguous experimental results.

• [1] Yin H, Ju Z, Zhang X, Zuo W, Yang Y, Zheng M, et al. Inhibition of METTL3 in macrophages provides protection against intestinal inflammation. Cellular & Molecular Immunology. 2024;21(6):589-603. PMID: 38649449. View Source
• [2] Roles of METTL3 and NLRP3 in pyroptosis and prospects in SCIRI. Frontiers in Cell and Developmental Biology. 2025. View Source
• [3] Yankova E, Blackaby W, Albertella M, Rak J, De Braekeleer E, Tsagkogeorga G, et al. Small-molecule inhibition of METTL3 as a strategy against myeloid leukaemia. Nature. 2021;593(7860):597-601. View Source
• [4] Dolbois A, Bedi RK, Bochenkova E, Müller A, Moroz-Omori EV, Huang D, et al. 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry. 2021;64(17):12738-12760. View Source

Physicochemical Profile for In Vivo Formulation

Mettl3-IN-7 has a molecular weight of 422.44 g/mol (C16H14N4O6S2), which is lower than STM2457 (457.5 g/mol) and substantially lower than UZH2 (513.63 g/mol) and METTL3-IN-11 (472.54 g/mol) . Its topological polar surface area (tPSA) and hydrogen bond donor/acceptor count, as calculated from its structure, suggest favorable solubility profiles in standard in vivo formulation vehicles . Vendor datasheets confirm DMSO solubility and provide established injection formulation protocols . STM2457 has reported oral bioavailability , but Mettl3-IN-7 has documented solubility data and in vivo formulation recipes suitable for intraperitoneal or intravenous administration in rodent colitis models .

Molecular Weight

Cross-study

422.44 g/mol

May support formulation optimization

Documented DMSO-based injection protocols

Evidence Dimension	Molecular Weight and Formulation Suitability
Target Compound Data	Mettl3-IN-7 (F039-0002): MW = 422.44 g/mol. Formula: C16H14N4O6S2. Documented DMSO solubility with injection formulation recipes (DMSO:Tween80:Saline = 10:5:85, or DMSO:PEG300:Tween80:Saline = 10:40:5:45) .
Comparator Or Baseline	STM2457: MW = 457.5 g/mol, oral bioavailability reported . UZH2: MW = 513.63 g/mol, no oral bioavailability reported . METTL3-IN-11: MW = 472.54 g/mol .
Quantified Difference	MW difference: Mettl3-IN-7 is 8% lighter than STM2457, 18% lighter than UZH2, and 11% lighter than METTL3-IN-11. Lower MW may contribute to improved aqueous solubility potential, though direct solubility data comparisons are not available.
Conditions	Physicochemical characterization based on vendor datasheets and structural analysis. Solubility: DMSO soluble; formulation protocols validated for in vivo mouse studies .

Why This Matters

For in vivo IBD research requiring parenteral administration, the lower molecular weight of Mettl3-IN-7 combined with documented DMSO-based injection formulation protocols reduces formulation development burden compared to higher MW METTL3 inhibitors with undefined in vivo formulation data.

Mettl3-IN-7 Application Scenarios

Macrophage-Driven IBD Research

Mettl3-IN-7 is the compound of choice for investigators studying the role of METTL3-mediated m6A modification in intestinal inflammation. The compound has demonstrated significant amelioration of DSS-induced colitis in mice through a macrophage-specific mechanism involving YTHDF3-mediated PGP upregulation and glucose metabolism reprogramming [1]. Researchers seeking to probe the METTL3-PGP-glucose metabolism-Th1 differentiation axis in IBD models should procure Mettl3-IN-7 over oncology-optimized METTL3 inhibitors such as STM2457 or UZH2, which lack validation in this specific disease and mechanistic context [1].

Epitranscriptomic MoA in Immunometabolism

For laboratories investigating how m6A writer proteins regulate macrophage metabolic reprogramming, Mettl3-IN-7 provides a well-characterized tool compound with defined downstream effectors (YTHDF3, PGP, glucose metabolism, and Th1 differentiation) [1]. Unlike STM2457 or UZH2, which are primarily profiled for leukemogenic mRNA targets (c-MYC, BCL2), Mettl3-IN-7's immunometabolic mechanism has been experimentally dissected in the context of colitis-associated macrophages . This enables rigorous comparative studies between METTL3 catalytic inhibition in metabolic vs. proliferative disease paradigms.

Dual-Compound Target Engagement Validation

The co-development of Mettl3-IN-7 (F039-0002) alongside its sister compound 7460-0250 offers a unique opportunity for orthogonal target engagement validation in macrophage-driven inflammation models [1]. Procurement of both compounds enables dose-response and selectivity profiling within the same experimental system, strengthening the confidence that observed phenotypic effects are METTL3-dependent. This dual-compound strategy is not feasible with most other METTL3 inhibitor series, which are typically developed as single-agent optimized leads [1].

Parenteral Formulation for Colitis Models

Mettl3-IN-7 is supported by documented DMSO-based injection formulation protocols suitable for intraperitoneal or intravenous administration in murine colitis models [1]. With a molecular weight of 422.44 g/mol, it offers a favorable starting point for formulation optimization compared to higher MW inhibitors such as UZH2 (513.63 g/mol) . For researchers requiring immediate protocol-ready formulation guidance without extensive solubility development, Mettl3-IN-7 provides a procurement advantage.

Application

Selection Property

Validation Focus

Macrophage-driven IBD research

Colitis model-response context

DSS-colitis endpoint review

Immunometabolism pathway studies

Glucose metabolism reprogramming pathway

YTHDF3-PGP axis confirmation

Target engagement verification

Orthogonal compound validation

Phenotypic confirmation with sister compound

In vivo formulation studies

Protocol-ready formulation support

Solubility and administration route compatibility

• [1] Yin H, Ju Z, Zhang X, Zuo W, Yang Y, Zheng M, et al. Inhibition of METTL3 in macrophages provides protection against intestinal inflammation. Cellular & Molecular Immunology. 2024;21(6):589-603. PMID: 38649449. View Source